Cas no 1246759-50-1 (Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate)

• Product Name: Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate
• CAS No: 1246759-50-1
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.684881210327
• MDL: MFCD26403756
• CID: 2110658
• PubChem ID: 77231272
• Update Time: 2025-06-11

Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate
• DZJZZPPKBNEHAA-UHFFFAOYSA-N
• SB15736
• 7-Boc-5-chloro-[1,2,4]triazolo[4,3-a]pyridine
• tert-butyl 5-chloro[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate
• tert-butyl5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate
• 1246759-50-1
• SCHEMBL451720
• DA-13654
• AS-51984
• CS-0048186
• P14066
• AKOS027254249
• Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate

• MDL： MFCD26403756
• Inchi： 1S/C11H12ClN3O2/c1-11(2,3)17-10(16)7-4-8(12)15-6-13-14-9(15)5-7/h4-6H,1-3H3
• InChI Key： DZJZZPPKBNEHAA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=NN=CN21)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 253.0618043g/mol
• Monoisotopic Mass: 253.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5
• XLogP3: 3

Additional information on Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate

Recent Advances in the Study of Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate (CAS: 1246759-50-1)

The compound Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate (CAS: 1246759-50-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its triazolopyridine core, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its structural features make it a valuable scaffold for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting signaling pathways.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the carboxylation step. This advancement not only reduces production costs but also minimizes the formation of by-products, making the process more environmentally sustainable.

In addition to synthetic improvements, research has explored the biological activities of derivatives stemming from this compound. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that modifications at the 5-chloro position led to compounds with potent inhibitory effects on specific protein kinases involved in inflammatory diseases. These findings suggest potential applications in treating conditions such as rheumatoid arthritis and psoriasis.

Another significant development involves the use of Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate as a precursor in the synthesis of fluorescent probes. A 2024 study published in ACS Chemical Biology demonstrated that derivatives of this compound exhibit strong fluorescence properties, making them suitable for imaging applications in cellular biology. This opens new avenues for real-time monitoring of biochemical processes within living cells.

Despite these promising advancements, challenges remain in the large-scale production and application of this compound. Issues such as stability under physiological conditions and solubility in aqueous media need to be addressed to fully realize its potential in drug development. Ongoing research aims to tackle these limitations through structural modifications and formulation strategies.

In conclusion, Tert-butyl 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-7-carboxylate (CAS: 1246759-50-1) represents a versatile and valuable building block in medicinal chemistry. Its applications range from kinase inhibitor development to fluorescent probe synthesis, highlighting its broad utility in both therapeutic and diagnostic fields. Future research will likely focus on further optimizing its properties and expanding its applications in biomedicine.